Cas no 1807246-37-2 (Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate
• CAS No: 1807246-37-2
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5007302
• Update Time: 2025-05-20

Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-3-19-12(18)6-11-8(2)4-10(5-9(11)7-17)20-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： KUCCKPOINXJERY-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(CC(=O)OCC)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate (CAS No. 1807246-37-2): A Comprehensive Overview

Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate, identified by its CAS number 1807246-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its intricate molecular structure, holds promise in various research applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular formula of Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate is C₁₂H₁₀FN₂O₃, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of a cyano group (-CN), a methyl group (-CH₃), and a trifluoromethoxy group (-OCHF₃) contributes to its unique chemical properties, making it a versatile intermediate in synthetic chemistry. The ethyl ester moiety (-COOCH₂CH₃) further enhances its reactivity, enabling diverse functionalization strategies.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethoxy group in Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate is particularly noteworthy, as it has been shown to modulate the pharmacokinetic profile of drug candidates. This feature has led to its incorporation in numerous research studies aimed at developing next-generation therapeutics.

The cyano group in the compound's structure also plays a crucial role in its chemical behavior. It serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or to modify existing ones. This flexibility has made Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate a valuable building block in the synthesis of complex molecules.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that the trifluoromethoxy group can interact with specific amino acid residues in protein targets, thereby influencing binding affinity and selectivity. These insights have guided the design of novel inhibitors targeting various therapeutic pathways.

The methyl group at the 6-position of the phenyl ring adds another layer of complexity to the compound's behavior. It influences electronic distribution and can participate in hydrogen bonding interactions, making it an important factor in determining the compound's overall bioactivity. Such structural features are often exploited to fine-tune pharmacological properties.

In addition to its synthetic utility, Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate has been explored as a key intermediate in the synthesis of bioactive natural products. Researchers have leveraged its structural motifs to develop analogs with enhanced biological activity. For instance, derivatives of this compound have shown promise as kinase inhibitors and anti-inflammatory agents.

The ethyl ester functionality provides an additional avenue for chemical modification. It can be hydrolyzed to yield the corresponding carboxylic acid or converted into other esters or amides, depending on the desired application. This adaptability has made it a preferred choice for medicinal chemists seeking to explore new chemical space.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies for preparing derivatives of Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate. Recent reports highlight novel catalytic processes that enable efficient introduction or manipulation of fluorine atoms, paving the way for more streamlined synthetic routes.

In conclusion, Ethyl 2-cyano-6-methyl-4-(trifluoromethoxy)phenylacetate (CAS No. 1807246-37-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the cyano group, methyl group, and trifluoromethoxy group, make it a valuable intermediate for synthesizing complex molecules with tailored bioactivity. As computational chemistry and synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in drug discovery efforts worldwide.